Cas no 77836-86-3 (2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)-)
77836-86-3 structure
Product Name:2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)-
CAS No:77836-86-3
MF:C21H30O4
MW:346.460506916046
CID:564446
PubChem ID:6439446
Update Time:2025-04-19
2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)-
- Nelumol A
- (E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-en-1-ol
- (E,E)-3-(4-((3,7-Dimethyl-2,6-octadienyl)oxy)-3,5-dimethoxyphenyl)-2-propen-1-ol
- 2-Propen-1-ol, 3-(4-((3,7-dimethyl-2,6-octadienyl)oxy)-3,5-dimethoxyphenyl)-, (E,E)-
- (2E)-3-[4-[[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-2-propen-1-ol
- [ "" ]
- ACon1_002398
- HY-N3209
- CHEMBL464449
- SMR000440673
- AKOS032948433
- HMS2270P09
- MEGxp0_001031
- O-Geranylsinapyl alcohol
- BRD-K62483360-001-01-0
- CS-0023587
- MLS000877029
- FS-9409
- geranyloxy sinapyl alcohol
- NCGC00169883-01
- O-Geranylsinapylalkohol
- 77836-86-3
- DA-56091
-
- Inchi: 1S/C21H30O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-11,14-15,22H,6,9,12-13H2,1-5H3/b10-7+,17-11+
- InChI Key: MWNIFFJAKKQUJF-NRHDHWSESA-N
- SMILES: O(C1C(=CC(/C=C/CO)=CC=1OC)OC)C/C=C(\C)/CC/C=C(\C)/C
Computed Properties
- Exact Mass: 346.214409
- Monoisotopic Mass: 346.214409
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.9
- XLogP3: 4.9
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 517.6±50.0 °C at 760 mmHg
- Flash Point: 266.9±30.1 °C
- Refractive Index: 1.54
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N83970-5mg |
(E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-en-1-ol |
77836-86-3 | 5mg |
¥3138.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4628-5 mg |
Nelumol A |
77836-86-3 | 5mg |
¥3549.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN4628-5 mg |
Nelumol A |
77836-86-3 | 98% | 5mg |
¥ 4,180 | 2023-07-10 | |
| TargetMol Chemicals | TN4628-1 mL * 10 mM (in DMSO) |
Nelumol A |
77836-86-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4280 | 2023-09-15 | |
| TargetMol Chemicals | TN4628-5mg |
Nelumol A |
77836-86-3 | 5mg |
¥ 4180 | 2024-07-19 | ||
| TargetMol Chemicals | TN4628-1 ml * 10 mm |
Nelumol A |
77836-86-3 | 1 ml * 10 mm |
¥ 4280 | 2024-07-19 |
2-Propen-1-ol,3-[4-[[(2E)-3,7-dimethyl-2,6-octadien-1-yl]oxy]-3,5-dimethoxyphenyl]-, (2E)- Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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